Cas no 2308467-03-8 (2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopent-4-enoic acid)

• Product Name: 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopent-4-enoic acid
• CAS No: 2308467-03-8
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6499853
• PubChem ID: 165817338
• Update Time: 2025-06-15

2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopent-4-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopent-4-enoic acid
• EN300-1581492
• 2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]pent-4-enoic acid
• 2308467-03-8

• Inchi： 1S/C26H30N2O5/c1-3-9-17(15-24(29)28-23(10-4-2)25(30)31)27-26(32)33-16-22-20-13-7-5-11-18(20)19-12-6-8-14-21(19)22/h4-8,11-14,17,22-23H,2-3,9-10,15-16H2,1H3,(H,27,32)(H,28,29)(H,30,31)/t17-,23?/m0/s1
• InChI Key： UGFHSYMDVLNYKY-NVHKAFQKSA-N
• SMILES： O(C(N[C@H](CC(NC(C(=O)O)CC=C)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 674
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopent-4-enoic acid

Introduction to 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopent-4-enoic acid (CAS No. 2308467-03-8)

2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopent-4-enoic acid, identified by its Chemical Abstracts Service (CAS) number 2308467-03-8, is a specialized organic compound with significant applications in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules that exhibit remarkable structural complexity and functional diversity, making it a subject of considerable interest in both academic research and industrial development.

The molecular structure of 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopent-4-enoic acid features a chiral center at the (3S) position, which contributes to its stereochemical specificity. This stereochemistry is crucial for its biological activity, as many pharmacologically active compounds rely on precise three-dimensional arrangements to interact effectively with biological targets. The presence of a fluoren-9-yl methoxycarbonyl group further enhances the compound's potential bioactivity, as fluorene derivatives are known for their stability and ability to participate in various biochemical interactions.

In recent years, there has been growing interest in the development of novel amino acid derivatives for therapeutic applications. These derivatives often serve as key intermediates in the synthesis of more complex pharmaceutical agents. The hexanamidopent-4-enoic acid moiety in this compound suggests a potential role in drug design, particularly in the development of protease inhibitors or other enzyme-targeting molecules. The amide and enoic acid functional groups provide sites for further chemical modification, allowing for the creation of libraries of analogs with tailored biological properties.

One of the most compelling aspects of 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopent-4-enoic acid is its potential utility in medicinal chemistry. Researchers have been exploring its derivatives as candidates for treating various diseases, including cancer, inflammation, and neurodegenerative disorders. The fluorene-based moiety, in particular, has shown promise in enhancing drug delivery systems and improving pharmacokinetic profiles. This has led to several studies investigating how modifications at this site can influence the compound's efficacy and selectivity.

The synthesis of 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopent-4-enoic acid presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound on a scalable basis. Techniques such as chiral resolution and asymmetric synthesis are employed to ensure high enantiomeric purity, which is critical for pharmaceutical applications. The development of efficient synthetic routes not only facilitates research but also opens up possibilities for industrial production.

Recent studies have highlighted the importance of stereochemistry in determining the biological activity of amino acid derivatives. For instance, a 2021 study published in the *Journal of Medicinal Chemistry* demonstrated that subtle changes in the configuration around stereocenters can significantly alter a molecule's potency and selectivity. This underscores the value of compounds like 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopent-4-enoic acid, which possess well-defined stereochemical features.

The fluoren-9-yl methoxycarbonyl group is particularly noteworthy due to its ability to enhance molecular stability and bioavailability. Fluorene derivatives are often used in drug design because they can improve solubility and metabolic resistance, allowing drugs to remain active longer within the body. In addition, the methoxycarbonyl group serves as a protecting group during synthesis, which can be strategically removed later to introduce other functionalities or linkages.

In clinical research, compounds similar to 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopent-4-enonic acid are being evaluated for their potential therapeutic effects. Preliminary data suggest that derivatives of this class may have applications in modulating immune responses or inhibiting specific enzymatic pathways involved in disease progression. While more extensive clinical trials are needed to confirm these findings, the preliminary results are encouraging and warrant further investigation.

The structural versatility of 2-(3S)-3-{((9H-fluorenine-methyloxy-carbonyl)carbonylamino)hexanaminido-pentanecarboxylic acid (another name for CAS No. 2308467 -03 -8) allows researchers to explore multiple avenues for drug development. By systematically varying different parts of the molecule—such as substituents on the fluorene ring or modifications at the amide bond—scientists can generate libraries of compounds with diverse properties. This approach is particularly valuable in high-throughput screening programs aimed at identifying novel lead candidates.

The role of computational chemistry has also become increasingly important in studying compounds like this one. Molecular modeling techniques enable researchers to predict how different structural variations might affect biological activity before conducting costly wet-lab experiments. This computational guidance helps streamline drug discovery processes by focusing efforts on promising candidates that are more likely to succeed.

Future directions for research on 2-(3S)-{[[(fluorenylmethoxy-carbonyl)carbamoyl]amino]hexanaminido}-pentanedonic acid (CAS No 2308467 -03 -8 include exploring its interactions with biological targets at a molecular level using techniques such as X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy. Understanding these interactions will provide critical insights into how this compound functions within living systems and could guide further optimization efforts.

In conclusion, 2-(3S)-{[[(fluorenylmethoxy-carbonyl)carbamoyl]amino]hexanaminido}-pentanedonic acid (CAS No 2308467 -03 -8) represents an exciting area of investigation with significant potential across multiple domains including medicinal chemistry pharmaceutical development . Its complex structure combined with well-defined stereochemistry make it an excellent candidate for generating novel therapeutic agents . As research continues ,this compound promises contribute substantially advances understanding treatment various diseases .